Cas no 2260917-79-9 ((S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone
• CAS No: 2260917-79-9
• MF: C₇H₈FNOS
• MW: 173.20792388916
• CID: 6103239
• PubChem ID: 124567361
• Update Time: 2025-07-10

(S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone
• 2260917-79-9
• EN300-6739318

• Inchi： 1S/C7H8FNOS/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5,9H,1H3/t11-/m0/s1
• InChI Key： UZVOTLOTIZBCCI-NSHDSACASA-N
• SMILES： [S@](C)(C1C=CC=CC=1F)(=N)=O

Computed Properties

• Exact Mass: 173.03106321g/mol
• Monoisotopic Mass: 173.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Additional information on (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone

Introduction to (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2260917-79-9)

(S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone, with the CAS number 2260917-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone incorporates a chiral center, which is indicated by the (S) configuration. This stereochemical feature is crucial in pharmaceutical applications, as the biological activity of many drugs is highly dependent on their stereochemistry. The presence of a fluorine atom at the 2-position of the phenyl ring adds another layer of complexity, influencing both the electronic properties and metabolic stability of the molecule.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced binding affinity and metabolic stability. The fluorine atom in (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone can potentially improve its pharmacokinetic profile, making it a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. The sulfanone moiety is known to interact with various biological targets, including enzymes and receptors, which are involved in numerous disease processes. Research has shown that sulfanone derivatives can exhibit anti-inflammatory, anti-microbial, and anti-cancer properties. The specific combination of functional groups in (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone may lead to novel therapeutic applications that have not yet been fully explored.

The imino methyl group in the molecule's structure suggests potential interactions with biological systems, particularly through hydrogen bonding. This feature could be exploited to develop drugs that target specific binding sites with high selectivity. The chiral nature of the compound also opens up possibilities for enantioselective drug design, where one enantiomer may have desired therapeutic effects while the other remains inactive or less effective.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone with greater accuracy. These tools can help identify potential lead compounds for further optimization, reducing the time and cost associated with traditional high-throughput screening methods. By leveraging these technologies, scientists can accelerate the discovery process and bring new treatments to market more quickly.

The synthesis of (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been particularly useful in constructing the desired molecular framework with high enantiomeric purity.

In conclusion, (S)-(2-fluorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2260917-79-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play a significant role in the development of new therapies for various diseases.